N-(2,4-dimethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-2-morpholin-4-ylethanamine;dihydrochloride
• InChI: InChI=1S/C15H24N2O3.2ClH/c1-18-14-4-3-13(15(11-14)19-2)12-16-5-6-17-7-9-20-10-8-17;;/h3-4,11,16H,5-10,12H2,1-2H3;2*1H
• InChI Key: RKHTYQATQCFPSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNCCN2CCOCC2)OC.Cl.Cl
• Molecular Formula: C15H26Cl2N2O3
• Molecular Weight: 353.3 g/mol

Description

N-(2,4-dimethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride, also known as Flibanserin, is a drug that has been approved by the FDA for the treatment of hypoactive sexual desire disorder (HSDD) in premenopausal women.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,4-dimethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride in lab experiments is that it has a well-defined mechanism of action and has been extensively studied for its effects on sexual desire in women. However, one of the limitations of using this compound in lab experiments is that it is a drug that is approved for use in humans, which means that it may have potential side effects that could affect the results of the experiment.

Future Directions

There are a number of future directions for research on N-(2,4-dimethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride. One area of research is the potential use of the drug in the treatment of other sexual dysfunctions, such as female sexual arousal disorder (FSAD) and male hypoactive sexual desire disorder (HSDD). Another area of research is the potential use of this compound in combination with other drugs, such as testosterone, to increase sexual desire in women. Finally, there is a need for further research on the long-term effects of this compound on sexual desire and overall health.

Synthesis Methods

N-(2,4-dimethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride is synthesized through a series of chemical reactions that involve the use of various reagents and solvents. The synthesis process involves the condensation of 2,4-dimethoxybenzaldehyde with 4-morpholineethanamine in the presence of acetic anhydride to form the intermediate product N-(2,4-dimethoxybenzyl)-2-(4-morpholinyl)ethanamine. The intermediate product is then treated with hydrochloric acid to form the final product, this compound.

Scientific Research Applications

N-(2,4-dimethoxybenzyl)-2-(4-morpholinyl)ethanamine dihydrochloride has been extensively studied for its potential use in the treatment of HSDD in premenopausal women. The drug works by targeting the serotonin receptors in the brain, specifically the 5-HT1A receptor and the 5-HT2A receptor. This compound is a partial agonist of the 5-HT1A receptor and an antagonist of the 5-HT2A receptor. This mechanism of action is thought to increase sexual desire and decrease sexual inhibition in women.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on the body. The drug has been shown to increase levels of dopamine and norepinephrine in the brain, which are neurotransmitters that are involved in the regulation of mood and arousal. This compound has also been shown to decrease levels of serotonin in the brain, which is a neurotransmitter that is involved in the regulation of mood and sexual desire.